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molecular formula C7H7NO B8793828 (S)-3-Oxiranyl-pyridine

(S)-3-Oxiranyl-pyridine

Cat. No. B8793828
M. Wt: 121.14 g/mol
InChI Key: QLGZSSLYMJHGRQ-ZETCQYMHSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08906925B2

Procedure details

Sodium hydride 50% dispersion in oil (1-1.8 equiv.) is taken in DMSO and heated at 65° C. for 1 h. THF is added to at the mixture at the same temperature and heated for 10 min. The reaction mixture is cooled to 0° C. and Trimethylsulfonium iodide (1-1.2 equiv.) is added, followed by nicotinaldehyde (1 equiv.) and the contents are stirred at RT for 1 h. The reaction is monitored by TLC and LCMS. After completion of the reaction, the reaction mixture is poured in ice and extracted with diethyl ether, dried over anhydrous sodium sulfate and evaporated under reduced pressure to afford crude product (3-(oxiran-2-yl)pyridine).
Name
Sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oil
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Trimethylsulfonium iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
nicotinaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
DMSO
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
3-(oxiran-2-yl)pyridine

Identifiers

REACTION_CXSMILES
[H-].[Na+].[CH2:3]1[CH2:7][O:6][CH2:5][CH2:4]1.[I-].C[S+](C)C.[CH:13](=O)[C:14]1C=CC=[N:16][CH:15]=1>CS(C)=O>[O:6]1[CH2:5][CH:7]1[C:3]1[CH:4]=[N:16][CH:15]=[CH:14][CH:13]=1 |f:0.1,3.4|

Inputs

Step One
Name
Sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Step Two
[Compound]
Name
oil
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CCOC1
Step Four
Name
Trimethylsulfonium iodide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[I-].C[S+](C)C
Step Five
Name
nicotinaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CN=CC=C1)=O
Step Six
Name
DMSO
Quantity
0 (± 1) mol
Type
solvent
Smiles
CS(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
65 °C
Stirring
Type
CUSTOM
Details
the contents are stirred at RT for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated for 10 min
Duration
10 min
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is cooled to 0° C.
CUSTOM
Type
CUSTOM
Details
After completion of the reaction
ADDITION
Type
ADDITION
Details
the reaction mixture is poured in ice
EXTRACTION
Type
EXTRACTION
Details
extracted with diethyl ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to afford crude product (3-(oxiran-2-yl)pyridine)

Outcomes

Product
Details
Reaction Time
 1 h
Name
3-(oxiran-2-yl)pyridine
Type
Smiles
O1C(C1)C=1C=NC=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08906925B2

Procedure details

Sodium hydride 50% dispersion in oil (1-1.8 equiv.) is taken in DMSO and heated at 65° C. for 1 h. THF is added to at the mixture at the same temperature and heated for 10 min. The reaction mixture is cooled to 0° C. and Trimethylsulfonium iodide (1-1.2 equiv.) is added, followed by nicotinaldehyde (1 equiv.) and the contents are stirred at RT for 1 h. The reaction is monitored by TLC and LCMS. After completion of the reaction, the reaction mixture is poured in ice and extracted with diethyl ether, dried over anhydrous sodium sulfate and evaporated under reduced pressure to afford crude product (3-(oxiran-2-yl)pyridine).
Name
Sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oil
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Trimethylsulfonium iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
nicotinaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
DMSO
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
3-(oxiran-2-yl)pyridine

Identifiers

REACTION_CXSMILES
[H-].[Na+].[CH2:3]1[CH2:7][O:6][CH2:5][CH2:4]1.[I-].C[S+](C)C.[CH:13](=O)[C:14]1C=CC=[N:16][CH:15]=1>CS(C)=O>[O:6]1[CH2:5][CH:7]1[C:3]1[CH:4]=[N:16][CH:15]=[CH:14][CH:13]=1 |f:0.1,3.4|

Inputs

Step One
Name
Sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Step Two
[Compound]
Name
oil
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CCOC1
Step Four
Name
Trimethylsulfonium iodide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[I-].C[S+](C)C
Step Five
Name
nicotinaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CN=CC=C1)=O
Step Six
Name
DMSO
Quantity
0 (± 1) mol
Type
solvent
Smiles
CS(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
65 °C
Stirring
Type
CUSTOM
Details
the contents are stirred at RT for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated for 10 min
Duration
10 min
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is cooled to 0° C.
CUSTOM
Type
CUSTOM
Details
After completion of the reaction
ADDITION
Type
ADDITION
Details
the reaction mixture is poured in ice
EXTRACTION
Type
EXTRACTION
Details
extracted with diethyl ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to afford crude product (3-(oxiran-2-yl)pyridine)

Outcomes

Product
Details
Reaction Time
 1 h
Name
3-(oxiran-2-yl)pyridine
Type
Smiles
O1C(C1)C=1C=NC=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08906925B2

Procedure details

Sodium hydride 50% dispersion in oil (1-1.8 equiv.) is taken in DMSO and heated at 65° C. for 1 h. THF is added to at the mixture at the same temperature and heated for 10 min. The reaction mixture is cooled to 0° C. and Trimethylsulfonium iodide (1-1.2 equiv.) is added, followed by nicotinaldehyde (1 equiv.) and the contents are stirred at RT for 1 h. The reaction is monitored by TLC and LCMS. After completion of the reaction, the reaction mixture is poured in ice and extracted with diethyl ether, dried over anhydrous sodium sulfate and evaporated under reduced pressure to afford crude product (3-(oxiran-2-yl)pyridine).
Name
Sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oil
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Trimethylsulfonium iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
nicotinaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
DMSO
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
3-(oxiran-2-yl)pyridine

Identifiers

REACTION_CXSMILES
[H-].[Na+].[CH2:3]1[CH2:7][O:6][CH2:5][CH2:4]1.[I-].C[S+](C)C.[CH:13](=O)[C:14]1C=CC=[N:16][CH:15]=1>CS(C)=O>[O:6]1[CH2:5][CH:7]1[C:3]1[CH:4]=[N:16][CH:15]=[CH:14][CH:13]=1 |f:0.1,3.4|

Inputs

Step One
Name
Sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Step Two
[Compound]
Name
oil
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CCOC1
Step Four
Name
Trimethylsulfonium iodide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[I-].C[S+](C)C
Step Five
Name
nicotinaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CN=CC=C1)=O
Step Six
Name
DMSO
Quantity
0 (± 1) mol
Type
solvent
Smiles
CS(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
65 °C
Stirring
Type
CUSTOM
Details
the contents are stirred at RT for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated for 10 min
Duration
10 min
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is cooled to 0° C.
CUSTOM
Type
CUSTOM
Details
After completion of the reaction
ADDITION
Type
ADDITION
Details
the reaction mixture is poured in ice
EXTRACTION
Type
EXTRACTION
Details
extracted with diethyl ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to afford crude product (3-(oxiran-2-yl)pyridine)

Outcomes

Product
Details
Reaction Time
 1 h
Name
3-(oxiran-2-yl)pyridine
Type
Smiles
O1C(C1)C=1C=NC=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.